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Compound of Interest

Compound Name: N-Methylcyclohexylamine

Cat. No.: B046574

Abstract: N-Methylcyclohexylamine (NMCHA), a secondary aliphatic amine with the chemical
formula C7H1sN, is a versatile chemical intermediate with significant industrial applications.[1]
This document provides a comprehensive overview of its chemical and physical properties,
detailed synthesis methodologies, and its primary uses in various fields, including
pharmaceuticals, agrochemicals, and materials science. Particular focus is given to its role as a
corrosion inhibitor, a rubber vulcanization accelerator, and a key building block in organic
synthesis.

Chemical and Physical Properties

N-Methylcyclohexylamine is a colorless to pale yellow liquid characterized by a distinct
amine-like odor.[2][3] It is a flammable and corrosive compound that is slightly soluble in water
but miscible with many common organic solvents like ethanol and ether.[1][3][4] Its chemical
reactivity is typical of a secondary amine, readily participating in neutralization, alkylation, and
acylation reactions.[1][2]

Table 1: Physical and Chemical Properties of N-Methylcyclohexylamine
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Property Value Source(s)
Molecular Formula C7HisN [2][4]
Molecular Weight 113.20 g/mol [4]
CAS Number 100-60-7 [5]
Appearance C.:Ieér, colorless to pale yellow C1EI6]
liquid
Odor Amine-like, fishy [3][7]
Melting Point -9to -7 °C [8]
Boiling Point 149 °C [8]
Density 0.868 g/mL at 25 °C [6]
Water Solubility 5.4 g/100 mL at 20 °C [519]
Vapor Pressure 11 mmHg at 40 °C [9]
Vapor Density 4.0 (vs air) [10]
Flash Point 29 °C (85 °F) [5][8][11]

Refractive Index

n20/D 1.456

pKa

11.03 + 0.20 (Predicted)

[9]

Synthesis and Manufacturing

The industrial production of N-Methylcyclohexylamine is primarily achieved through several

established synthetic routes. The most common methods involve the reductive amination of

cyclohexanone or the methylation of cyclohexylamine.

This is a widely used method for synthesizing N-Methylcyclohexylamine.[6] The process

involves the reaction of cyclohexanone with methylamine in the presence of a catalyst and

hydrogen gas.[1][12]

Experimental Protocol:
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Reactants: Cyclohexanone and methylamine are used as the primary raw materials.[13]

Catalyst: A chromium-activated cobalt catalyst or a platinum-on-alumina (Pt/Al203) catalyst is
typically employed.[14] Nickel-based catalysts are also used.[12]

Reaction Conditions: The reaction is conducted in a high-pressure autoclave.[13] Hydrogen
is introduced, and the mixture is heated. Typical reaction temperatures range from 100-160
°C with pressures between 50-150 bar.[13][14]

Reaction: The raw materials undergo a chemical reaction in the reactor to form an immiscible
mixture of N-Methylcyclohexylamine and water.[13]

Purification: The resulting product mixture is separated from the aqueous layer. The crude
product is then heated to remove residual water, followed by vacuum distillation to yield the
purified N-Methylcyclohexylamine.[13]

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://patents.google.com/patent/CN1211566A/en
https://patents.google.com/patent/HU220748B1/en
https://www.chemicalbook.com/synthesis/n-methylcyclohexylamine.htm
https://patents.google.com/patent/CN1211566A/en
https://patents.google.com/patent/CN1211566A/en
https://patents.google.com/patent/HU220748B1/en
https://www.benchchem.com/product/b046574?utm_src=pdf-body
https://patents.google.com/patent/CN1211566A/en
https://www.benchchem.com/product/b046574?utm_src=pdf-body
https://patents.google.com/patent/CN1211566A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reactants Conditions

Cyclohexanone Methylamine Catalyst (Ni, Pt, Co) Hydrogen (Hz2)
: T :
v

L Reductive Amination |&--------------

> in Autoclave =~ J--mmToommommommmoo oo

\i
Crude Product
(NMCHA + Water)
Y

Separation

\ 4

Purification
(Distillation)

Pure
N-Methylcyclohexylamine

Click to download full resolution via product page

Figure 1: General workflow for the synthesis of NMCHA via reductive amination.

Another common synthetic route is the direct methylation of cyclohexylamine.[6] This method
can be achieved by reacting cyclohexylamine with methanol over a suitable catalyst.[8][12]

Experimental Protocol:

¢ Reactants: Cyclohexylamine and a methylating agent such as methanol.[12]
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o Catalyst: Copper, zinc, or copper-calcium catalysts are effective for this transformation.[8][12]

e Reaction Conditions: The reaction mixture is heated under a nitrogen atmosphere. For
instance, a typical condition involves heating at 150°C in a sealed autoclave.[12]

 Purification: After the reaction, the product is isolated and purified, often using column
chromatography to separate the desired N-Methylcyclohexylamine from byproducts and
unreacted starting materials.[12]

Industrial and Research Applications

N-Methylcyclohexylamine's unique chemical properties make it a valuable component in
numerous industrial processes and as an intermediate in the synthesis of fine chemicals.[1]

e Pharmaceutical and Agrochemical Synthesis: It serves as a crucial building block for
synthesizing various biologically active molecules, including pharmaceuticals and pesticides.
[7][15] It is used in the synthesis of Mps1 kinase inhibitors for cancer research and
antituberculosis agents like indole-2-carboxamides.[5]

» Corrosion Inhibition: Amines are effective at protecting metal surfaces from corrosion.[15] N-
Methylcyclohexylamine can be used in formulations to protect industrial equipment and
pipelines by neutralizing acidic compounds and forming a protective film on the metal
surface.[15][16]

e Rubber Industry: It is utilized as a raw material for rubber vulcanization accelerators, which
improve the efficiency of the vulcanization process and enhance the performance of the final
rubber product.[1][8]

e Polymers and Resins: In the production of plastics and resins, it can act as a curing agent or
an additive to improve properties such as thermal stability and mechanical strength.[15]

o Dye Intermediate: The compound is a known intermediate in the manufacturing of various
dyes.[8][15]

e Solvent and Acid Acceptor: Due to its basic nature and physical properties, it is also used as
a solvent and an acid acceptor in various chemical reactions.[4][8]
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Figure 2: Key application areas for N-Methylcyclohexylamine.

The function of N-Methylcyclohexylamine as a corrosion inhibitor is based on its ability to
interact with metal surfaces. This mechanism is common to many amine-based inhibitors.

Conceptual Pathway:

e Adsorption: The nitrogen atom in the amine group has a lone pair of electrons, which allows
the molecule to adsorb onto the metal surface.[17]

o Film Formation: This adsorption creates a thin, protective film on the metal.[15] This film acts
as a barrier, isolating the metal from the corrosive environment (e.g., water, acidic gases).

¢ Neutralization: As a base, N-Methylcyclohexylamine can neutralize acidic species in the
environment that would otherwise accelerate corrosion.[15]

This dual action of forming a physical barrier and neutralizing corrosive agents makes it an
effective corrosion inhibitor, particularly in applications like boiler water treatment.[16]

© 2025 BenchChem. All rights reserved. 6/9 Tech Support


https://www.benchchem.com/product/b046574?utm_src=pdf-body-img
https://www.benchchem.com/product/b046574?utm_src=pdf-body
https://www.benchchem.com/product/b046574?utm_src=pdf-body
https://commons.udsm.ac.tz/cgi/viewcontent.cgi?article=1059&context=tjs
https://www.nbinno.com/article/other-organic-chemicals/expanding-role-n-methylcyclohexylamine-industrial-applications-tb
https://www.benchchem.com/product/b046574?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/expanding-role-n-methylcyclohexylamine-industrial-applications-tb
https://consolidated-chemical.com/product/cyclohexylamine-corrosion-inhibitor-chemical-intermediate/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b046574?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Corrosive Environment

H20

| | Corrosion Attack

i Metal Surface (e.g., Steel Metal Surface
Neutralizati Acidic Species (e.g., CO2) Corrosion Attack . ( -g 5 J . :
eutralization | Anodic/Cathodic Sites Protective Film
NMCHA Molecule Adsorption on Surface

Click to download full resolution via product page

Figure 3: Conceptual mechanism of corrosion inhibition by NMCHA.

Safety and Handling

N-Methylcyclohexylamine is classified as a hazardous substance. It is a flammable liquid and
vapor.[10][18] It is also corrosive and a strong irritant to the skin and eyes.[4] Acute exposure
may cause severe burns, and inhalation or ingestion can be toxic.[8] Due to its volatility, it
should be stored in tightly sealed containers in a cool, well-ventilated, flammables-designated
area, away from strong acids and oxidizing agents.[3][5] Proper personal protective equipment
(PPE), including suitable gloves, clothing, and eye/face protection, is mandatory when handling
this chemical.[19]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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